Cas no 699-09-2 (4-ethoxybenzene-1-thiol)

• Product name: 4-ethoxybenzene-1-thiol
• CAS No: 699-09-2
• MF: C₈H₁₀OS
• MW: 154.229401111603
• MDL: MFCD07847842
• CID: 1739938
• PubChem ID: 9106508

4-ethoxybenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-ethoxybenzenethiol
• 4-Aethoxy-thiophenol
• p-ethoxybenzenethiol
• CTK5D1546
• 4-ethoxy-thiophenol
• SureCN2643041
• 4-ethoxy thiophenol
• p-ethoxythiophenol
• AG-G-72835
• HMS1776E09
• AC1PK8KC
• 4-Ethoxythiophenol
• Aethyl-(4-mercapto-phenyl)-aether
• AC1Q37UQ
• 4-Aethoxy-thiophenol; p-ethoxybenzenethiol; CTK5D1546; 4-ethoxy-thiophenol; SureCN2643041; 4-ethoxy thiophenol; p-ethoxythiophenol; AG-G-72835; HMS1776E09; AC1PK8KC; 4-Ethoxythiophenol; Aethyl-(4-mercapto-phenyl)-aether; AC1Q37UQ;
• EN300-23919
• Z166646982
• OXWOIUVGAWIZQQ-UHFFFAOYSA-N
• SCHEMBL2643041
• DTXSID90429307
• AT20902
• 4-ethoxybenzene-1-thiol
• AKOS009085878
• 699-09-2

• MDL： MFCD07847842
• Inchi： InChI=1S/C8H10OS/c1-2-9-7-3-5-8(10)6-4-7/h3-6,10H,2H2,1H3
• InChI Key： OXWOIUVGAWIZQQ-UHFFFAOYSA-N
• SMILES： CCOC1=CC=C(C=C1)S

Computed Properties

• Exact Mass: 154.0453
• Monoisotopic Mass: 154.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 10.2Ų

Experimental Properties

• Density: 1.1070
• Melting Point: 1.6°C
• Boiling Point: 247.62°C (rough estimate)
• Refractive Index: 1.5405 (estimate)
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols